Cas no 56056-63-4 (Benzenemethanol, 2-[[4-(dodecylthio)phenyl]thio]-)

• Product Name: Benzenemethanol, 2-[[4-(dodecylthio)phenyl]thio]-
• CAS No: 56056-63-4
• MF: C₂₅H₃₆OS₂
• MW: 416.682744979858
• CID: 349953
• PubChem ID: 71444876
• Update Time: 2025-04-19

Benzenemethanol, 2-[[4-(dodecylthio)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[[4-(dodecylthio)phenyl]thio]-
• [2-(4-dodecylsulfanylphenyl)sulfanylphenyl]methanol
• DTXSID70853626
• 56056-63-4
• (2-{[4-(DODECYLSULFANYL)PHENYL]SULFANYL}PHENYL)METHANOL

• Inchi： 1S/C25H36OS2/c1-2-3-4-5-6-7-8-9-10-13-20-27-23-16-18-24(19-17-23)28-25-15-12-11-14-22(25)21-26/h11-12,14-19,26H,2-10,13,20-21H2,1H3
• InChI Key： ZGYTWMRROPXPIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)SC1C=CC=CC=1CO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 416.22098
• Monoisotopic Mass: 416.22075811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 20.23